4-(2,3-Bis(bis(carboxymethylamino))propyl)phenyl isothiocyanate
Overview
Description
4-(2,3-Bis(bis(carboxymethylamino))propyl)phenyl isothiocyanate, also known as 4-(2,3-Bis(bis(carboxymethylamino))propyl)phenyl isothiocyanate, is a useful research compound. Its molecular formula is C18H21N3O8S and its molecular weight is 439.4 g/mol. The purity is usually 95%.
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properties
CAS RN |
94344-71-5 |
|---|---|
Product Name |
4-(2,3-Bis(bis(carboxymethylamino))propyl)phenyl isothiocyanate |
Molecular Formula |
C18H21N3O8S |
Molecular Weight |
439.4 g/mol |
IUPAC Name |
2-[[(2S)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propyl]-(carboxymethyl)amino]acetic acid |
InChI |
InChI=1S/C18H21N3O8S/c22-15(23)7-20(8-16(24)25)6-14(21(9-17(26)27)10-18(28)29)5-12-1-3-13(4-2-12)19-11-30/h1-4,14H,5-10H2,(H,22,23)(H,24,25)(H,26,27)(H,28,29)/t14-/m0/s1 |
InChI Key |
VHMWJVAFPCGUTJ-AWEZNQCLSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C[C@@H](CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
SMILES |
C1=CC(=CC=C1CC(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
Canonical SMILES |
C1=CC(=CC=C1CC(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
synonyms |
4-(2,3-bis(bis(carboxymethylamino))propyl)phenyl isothiocyanate benzylisothiocyanato-EDTA BITC-EDTA |
Origin of Product |
United States |
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